Cas no 64358-13-0 (3-Chloro-4'-n-propylbenzophenone)

• Product Name: 3-Chloro-4'-n-propylbenzophenone
• CAS No: 64358-13-0
• MF: C₁₆H₁₅ClO
• MW: 258.742703676224
• CID: 870862
• Update Time: 2026-04-29

3-Chloro-4'-n-propylbenzophenone Chemical and Physical Properties

Names and Identifiers

• (3-chlorophenyl)(4-propylphenyl)methanone
• (3-chlorophenyl)-(4-propylphenyl)methanone
• 3-Chloro-4'-n-propylbenzophenone

• Inchi： InChI=1S/C16H15ClO/c1-2-4-12-7-9-13(10-8-12)16(18)14-5-3-6-15(17)11-14/h3,5-11H,2,4H2,1H3
• InChI Key： YSSHSXYMACHHFY-UHFFFAOYSA-N
• SMILES： CCCC1=CC=C(C=C1)C(=O)C2=CC(=CC=C2)Cl

Computed Properties

• Exact Mass: 258.08100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 17.07000
• LogP: 4.52350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3-Chloro-4'-n-propylbenzophenone

3-Chloro-4'-n-propylbenzophenone: A Comprehensive Overview

3-Chloro-4'-n-propylbenzophenone, also known by its CAS registry number CAS No. 64358-13-0, is a versatile organic compound that has garnered significant attention in various fields of research and industrial applications. This compound belongs to the class of benzophenones, which are aromatic ketones with two phenyl groups connected by a carbonyl group. The presence of a chlorine atom at the 3-position and an n-propyl group at the 4'-position introduces unique chemical properties, making it a valuable molecule in both academic and commercial settings.

The molecular formula of 3-Chloro-4'-n-propylbenzophenone is C₁₇H₁₇ClO, and its molecular weight is approximately 282.79 g/mol. The compound exhibits a melting point of around 75°C and is sparingly soluble in water, with better solubility in organic solvents such as dichloromethane and ethanol. These physical properties make it suitable for various synthetic and analytical applications.

Recent studies have highlighted the potential of 3-Chloro-4'-n-propylbenzophenone in the field of materials science, particularly in the development of advanced materials for optoelectronic devices. Researchers have explored its role as a precursor for synthesizing fluorescent materials, which are critical components in light-emitting diodes (LEDs) and sensors. The chlorine atom at the 3-position enhances the compound's electron-withdrawing effects, which can be leveraged to improve the electronic properties of resulting materials.

In addition to its role in materials science, 3-Chloro-4'-n-propylbenzophenone has been investigated for its potential in drug discovery. The compound's structure provides a scaffold for further functionalization, enabling the creation of derivatives with bioactive properties. For instance, studies have shown that certain derivatives exhibit anti-inflammatory and antioxidant activities, making them promising candidates for therapeutic applications.

The synthesis of 3-Chloro-4'-n-propylbenzophenone typically involves a Friedel-Crafts acylation reaction, where an acetyl chloride derivative reacts with a substituted benzene ring in the presence of a Lewis acid catalyst. Recent advancements in catalytic systems have allowed for more efficient and selective synthesis routes, reducing production costs and improving yields.

In terms of industrial applications, 3-Chloro-4'-n-propylbenzophenone is used as an intermediate in the production of specialty chemicals, including fragrances and flavors. Its ability to undergo various chemical transformations makes it a valuable building block in organic synthesis.

The environmental impact of CAS No. 64358-13-0 has also been a topic of interest among researchers. Studies have focused on its biodegradation pathways and toxicity profiles to assess its safety for industrial use. Preliminary findings suggest that the compound exhibits low toxicity to aquatic organisms under controlled conditions.

In conclusion, 3-Chloro-4'-n-propylbenzophenone, or CAS No. 64358-13-0, is a multifaceted compound with applications spanning materials science, drug discovery, and industrial chemistry. Its unique chemical properties and versatile structure continue to drive innovative research and development across various disciplines.